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Compound Name: 4-Ethyl-2,3-dimethyloctane

Cat. No.: B14559399 Get Quote

Abstract
This document provides a concise technical overview of the branched alkane 4-Ethyl-2,3-
dimethyloctane. It details the fundamental physicochemical properties, including its molecular

formula and weight, derived from its structural nomenclature. This guide is intended to serve as

a foundational reference for professionals requiring precise chemical data. All quantitative

information is systematically presented, and a logical workflow for property determination is

provided.

Core Physicochemical Data
The primary molecular properties of 4-Ethyl-2,3-dimethyloctane have been determined

through systematic chemical nomenclature analysis and computational chemistry databases.

These core identifiers are crucial for experimental design, material characterization, and

theoretical modeling.

The molecular formula for 4-Ethyl-2,3-dimethyloctane is C12H26.[1] Its molecular weight is

approximately 170.33 g/mol .[1][2][3][4] This saturated hydrocarbon belongs to the family of

branched alkanes, and its structure consists of an eight-carbon (octane) backbone with ethyl

and methyl substituents.[4][5]

The quantitative data for the compound is summarized in the table below for clarity and

comparative purposes.
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Property Value Source

IUPAC Name 4-Ethyl-2,3-dimethyloctane -

Molecular Formula C12H26 PubChem[1]

Molecular Weight 170.33 g/mol PubChem[1]

Exact Mass 170.203450829 Da PubChem[1]

CAS Number 62184-00-3 ChemSrc[2]

Methodology for Property Determination
The properties presented in this guide are established through a standard theoretical protocol

based on the International Union of Pure and Applied Chemistry (IUPAC) nomenclature

system. This approach provides a reliable and reproducible method for ascertaining the

molecular formula and weight of a chemical structure.

Protocol: Derivation of Molecular Properties from IUPAC Name

Deconstruction of the IUPAC Name:

Parent Chain Identification: The suffix "-octane" is identified, signifying an 8-carbon alkane

chain as the base structure.

Substituent Identification: Prefixes are analyzed to identify attached functional groups.

"2,3-dimethyl-" indicates two methyl (-CH3) groups are present.

"4-ethyl-" indicates one ethyl (-CH2CH3) group is present.

Lokant Assignment: The numerical prefixes (2, 3, 4) specify the carbon atoms on the

parent chain where the substituents are attached.

Calculation of Molecular Formula:

Carbon Atom Summation: The total number of carbon atoms is calculated by summing

those in the parent chain and all substituents (8 from octane + 2 from dimethyl + 2 from
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ethyl = 12 Carbon atoms).

Hydrogen Atom Summation: For a saturated acyclic alkane, the number of hydrogen

atoms is determined using the general formula CnH2n+2. For n=12, the calculation is (2 *

12) + 2 = 26 Hydrogen atoms.

Final Formula: The resulting molecular formula is C12H26.[1]

Calculation of Molecular Weight:

Atomic Weight Aggregation: The molecular weight is computed by summing the atomic

weights of each atom in the molecular formula.

Utilizing standard atomic weights (C ≈ 12.011 amu; H ≈ 1.008 amu), the molecular weight

is calculated as: (12 * 12.011) + (26 * 1.008) ≈ 170.34 g/mol . Computational sources

provide a more precise value of 170.33 g/mol .[1][2]

Visualization of a Logical Workflow
The following diagram illustrates the logical workflow for deriving the molecular formula and

weight of 4-Ethyl-2,3-dimethyloctane from its IUPAC name, as detailed in the protocol above.
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Input

Structural Analysis

Calculation

IUPAC Name:
4-Ethyl-2,3-dimethyloctane

Parent Chain:
Octane (8 Carbons)

Substituents:
- 2,3-dimethyl (2 Carbons)

- 4-ethyl (2 Carbons)

Molecular Formula:
C(8+2+2)H(2*(12)+2)

= C12H26

Molecular Weight:
(12 * 12.011) + (26 * 1.008)

≈ 170.33 g/mol

Click to download full resolution via product page

Caption: Logical workflow for deriving molecular properties from IUPAC nomenclature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.chemsrc.com/en/cas/62184-00-3_1001073.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethyl-2_4-dimethyloctane
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethyl-2_4-dimethyloctane
https://www.vulcanchem.com/product/vc19500002
https://www.evitachem.com/product/evt-15591518
https://www.benchchem.com/product/b14559399#4-ethyl-2-3-dimethyloctane-molecular-weight-and-formula
https://www.benchchem.com/product/b14559399#4-ethyl-2-3-dimethyloctane-molecular-weight-and-formula
https://www.benchchem.com/product/b14559399#4-ethyl-2-3-dimethyloctane-molecular-weight-and-formula
https://www.benchchem.com/product/b14559399#4-ethyl-2-3-dimethyloctane-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14559399?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14559399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

